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Compound of Interest

Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4,4'-Oxydiphthalic Anhydride

This guide provides comprehensive safety and handling information for 4,4'-Oxydiphthalic
anhydride (ODPA), intended for researchers, scientists, and drug development professionals.

The following sections detail the material's properties, hazards, handling protocols, and

emergency procedures.

Chemical and Physical Properties
4,4'-Oxydiphthalic anhydride is a dianhydride building block commonly used in the synthesis

of polyimides for various applications, including supercapacitors and battery anodes.[1][2] It is

a thermally stable, organic compound.[3]

Table 1: Chemical Identification and Physical Properties of 4,4'-Oxydiphthalic Anhydride
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Property Value Reference

Chemical Name 4,4'-Oxydiphthalic anhydride [4]

Synonyms

ODPA, 5,5′-Oxybis(1,3-

isobenzofurandione), 3,3′,4,4′-

Diphenyl ether tetracarboxylic

acid dianhydride

[1][4]

CAS Number 1823-59-2 [4][5]

Chemical Formula C₁₆H₆O₇ [3][4][6]

Molecular Weight 310.21 g/mol [3][5]

Appearance
White to off-white powder or

crystal
[1][4][7]

Melting Point 225-229 °C [4][5][7]

Odor Not known [4]

Solubility
Water: Not known; Organic

Solvents: Good solubility
[4]

Chemical Stability
Stable under recommended

storage conditions.
[4]

Moisture Sensitivity Product is moisture sensitive. [4][8]

Hazard Identification and Classification
ODPA is classified as hazardous under the Globally Harmonized System (GHS). The primary

hazards are related to skin and eye irritation, and long-term environmental effects. While some

safety data sheets (SDS) may not show a hazard pictogram, the hazard statements necessitate

caution.[4][9] More comprehensive SDSs indicate a "Danger" signal word and associated

pictograms.[6][8]

Table 2: GHS Hazard Classification for 4,4'-Oxydiphthalic Anhydride
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Hazard Class Hazard Statement
Precautionary
Statements

Reference

Skin Irritation

(Category 2)

H315: Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313,

P362+P364

[6]

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage.

P280,

P305+P351+P338+P3

10

[6][8][10]

Hazardous to the

Aquatic Environment

(Chronic)

H412: Harmful to

aquatic life with long

lasting effects.

P273, P501 [4][5][6][11]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize risk and maintain the integrity

of the material.

Experimental Protocol for Safe Handling
Engineering Controls: Conduct all operations in a well-ventilated area, preferably within a

chemical fume hood to avoid dust and vapor inhalation.[4][6] Ensure a safety shower and

eye wash station are readily accessible.[4][6]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in Section 4.0.

Dispensing: Handle as a solid powder. Avoid actions that generate dust, such as crushing or

vigorous shaking.[4][9] Use non-sparking tools.[9]

Hygiene: Wash hands and face thoroughly after handling.[6] Keep away from food and drink.

[4] Contaminated work clothing should not be allowed out of the workplace.[12]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][9] Avoid inhalation of dust

and ingestion.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://www.tcichemicals.com/OP/en/p/O0423
https://www.tcichemicals.com/US/en/p/O0423
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/524492
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Oxydiphthalic-anhydride
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.echemi.com/sds/odpa-temppid160628001395.html
https://www.echemi.com/sds/odpa-temppid160628001395.html
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.spectrumchemical.com/media/sds/P2382_AGHS.pdf
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.echemi.com/sds/odpa-temppid160628001395.html
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions
Container: Keep the container tightly closed.[4][6]

Atmosphere: Store under an inert gas (e.g., nitrogen, argon) as the product is moisture

sensitive.[4][6][8]

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials.[6]

[12][13]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, bases, and

reducing agents.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://downloads.ossila.com/msds/4-4-oxydiphthalic-anhydride-odpa.pdf
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://www.tcichemicals.com/OP/en/p/O0423
https://www.tcichemicals.com/BE/en/sds/O0237_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/P2382_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC423320050&productDescription=PHTHALIC+ANHYDRIDE+ACS+5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423320050&productDescription=PHTHALIC+ANHYDRIDE+ACS+5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Protocol

Post-Handling

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Transfer/Weigh in Fume Hood

Avoid Dust Generation

Use Non-Sparking Tools

Tightly Seal Container

Store Under Inert Gas

Clean Work Area

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 4,4'-Oxydiphthalic anhydride.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[14] The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.

Table 3: Recommended Personal Protective Equipment for Handling ODPA

PPE Type Specification Reference

Eye/Face

Wear safety glasses with side-

protection (approved under

standards like EN166 EU) or a

face shield if splashing is

possible.

[4][6][12]

Hand

Handle with chemical-resistant

gloves (e.g., nitrile, neoprene)

inspected prior to use. Use

proper glove removal

technique to avoid skin

contact.

[4][5][6]

Body

Wear a lab coat or protective

clothing appropriate for the

concentration and amount of

the substance being handled.

[4][6]

Respiratory

If a risk assessment indicates

a need for respiratory

protection (e.g., inadequate

ventilation, high dust

generation), use a full-face

particle respirator (type N95

US or P2 EN 143).

[4][5]

Emergency Procedures
Immediate and appropriate response to emergencies such as spills, fires, or personnel

exposure is crucial.
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First Aid Measures
First responders should protect themselves before assisting others and show the SDS to

attending medical personnel.[4]

Table 4: First Aid Protocol by Exposure Route

Exposure Route Protocol Reference

Inhalation

1. Remove the individual to

fresh air. 2. Keep them

comfortable for breathing. 3.

Seek medical advice/attention

if the person feels unwell.

[4][6][9]

Skin Contact

1. Immediately remove all

contaminated clothing. 2.

Rinse the affected skin area

with plenty of water. 3. If skin

irritation occurs, seek medical

advice/attention.

[4][6][9]

Eye Contact

1. Rinse cautiously and

immediately with water for

several minutes. 2. Remove

contact lenses, if present and

easy to do. Continue rinsing. 3.

Immediately call a POISON

CENTER or doctor.

[6][8][10]

Ingestion

1. Rinse the mouth with water.

2. Do NOT induce vomiting. 3.

Seek medical advice/attention

if the person feels unwell.

[4][6][9]

Fire-Fighting Measures
ODPA is a combustible solid that may form an ignitable dust/air mixture.[5][15]
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Table 5: Fire-Fighting Guidance for ODPA

Aspect Recommendation Reference

Suitable Extinguishers

Use dry chemical, carbon

dioxide (CO₂), alcohol-

resistant foam, or water spray.

[6][9][15]

Unsuitable Extinguishers
Avoid solid streams of water

which may scatter dust.
[15]

Specific Hazards

Combustion produces carbon

oxides (CO, CO₂).[4][6] Dust

may form an explosive mixture

in the air.[12]

[4][6][12]

Protective Actions

Firefighters should wear full

protective clothing and a self-

contained breathing apparatus

(SCBA).[4][9] Keep fire-

exposed containers cool with a

water spray.[15]

[4][9][15]

Accidental Release Measures
Evacuate & Secure: Evacuate non-essential personnel from the area. Eliminate all ignition

sources.[12][16]

Ventilate: Ensure adequate ventilation in the spill area.[4]

Don PPE: Wear the appropriate PPE as described in Section 4.0, including respiratory

protection.

Containment: Prevent the spill from entering drains or waterways.[4][12]

Cleanup:

Gently sweep up the spilled solid material, taking care to avoid creating dust.[4][6]
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Where practical, use a HEPA-filtered vacuum for collection.[4]

Place the collected material into a suitable, labeled, and closed container for disposal.[4]

[9]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of the waste material according to the guidelines in Section 6.0.
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Immediate Response

Cleanup Protocol

Final Steps
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Caption: Emergency response workflow for an accidental spill of ODPA.
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Waste Disposal
Waste generated from ODPA must be treated as hazardous chemical waste.

Protocol for Waste Disposal
Containerization: Collect waste ODPA and contaminated materials (e.g., gloves, wipes) in a

clearly labeled, sealed, and appropriate hazardous waste container.[4][9]

Segregation: Do not mix with other waste streams unless specifically instructed by your

institution's environmental health and safety (EHS) office.[17]

Disposal Route: Dispose of the waste through a licensed and accredited disposal contractor.

[4] Normal disposal is via incineration.[4]

Regulatory Compliance: Ensure all disposal activities are in strict accordance with all

applicable local, state, and national environmental regulations.[4][6] Empty packaging should

be completely recycled or disposed of as hazardous waste.[4]

Toxicological Information
The available toxicological data for 4,4'-Oxydiphthalic anhydride is limited. Most safety data

sheets report "no data available" for acute toxicity (oral, dermal, inhalation), carcinogenicity,

mutagenicity, and reproductive toxicity.[4][6] No occupational exposure limits have been

assigned.[4] The primary known health effects are skin and severe eye irritation/damage.[6]

Due to the lack of comprehensive data, the substance should be handled with the assumption

that it may have other uncharacterized hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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